5-[(3,5-dimethylisoxazol-4-yl)methyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to "5-[(3,5-dimethylisoxazol-4-yl)methyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole" involves multiple steps, including condensation, reduction, and cyclization processes. For example, novel compounds have been synthesized from 3,5-dimethylisoxazol-4-amine through a series of reactions including condensation with salicylaldehydes, followed by reduction and smooth ring closure via acetal formation (Rajanarendar, Reddy, & Srinivas, 2008).
Molecular Structure Analysis
The molecular structure of compounds in the oxadiazole family, including those similar to the specified compound, often showcases interesting features such as tautomeric equilibriums and potential for forming hydrogen bonds, which could influence their chemical reactivity and physical properties (Koparır, Çetin, & Cansiz, 2005).
Chemical Reactions and Properties
Chemical reactions involving oxadiazole derivatives can include acylation, oxidation, and interactions with nucleophiles. These reactions are crucial for further functionalization of the oxadiazole ring and for the synthesis of more complex molecules (Stepanov, Dashko, & Stepanova, 2019).
Physical Properties Analysis
The physical properties of such compounds, including thermal stability and impact sensitivity, are of significant interest, particularly for materials science. Compounds with oxadiazole rings have been found to exhibit moderate thermal stabilities and insensitivity towards impact, indicating their potential as stable materials or components in various applications (Yu et al., 2017).
Chemical Properties Analysis
The chemical properties of oxadiazole derivatives are largely defined by their functional groups, which can participate in a range of chemical reactions. These properties are essential for understanding their behavior in chemical syntheses and potential applications in creating new materials with desired functionalities (Bohle & Perepichka, 2009).
properties
IUPAC Name |
5-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3/c1-7-10(8(2)17-14-7)5-11-13-12(15-18-11)9-3-4-16-6-9/h9H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMGKCPPVLPUQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC2=NC(=NO2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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